![molecular formula C5H8N2O2 B3046086 3,5-Dimethoxy-1H-pyrazole CAS No. 119224-75-8](/img/structure/B3046086.png)
3,5-Dimethoxy-1H-pyrazole
Overview
Description
3,5-Dimethoxy-1H-pyrazole is a chemical compound with the CAS Number: 119224-75-8 . It has a molecular weight of 128.13 . The compound is in powder form .
Synthesis Analysis
The synthesis of pyrazole derivatives, including this compound, often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system . For instance, one study reported the synthesis of substituted 3,5-dimethyl-1H-pyrazolyl-acetylphthalazine-1,4-diones by condensation of phthalic anhydride and 2-(3,5-dimethyl-1H-pyrazol-1yl)acetohydrazide .
Molecular Structure Analysis
Pyrazoles, including this compound, are known for their structural diversity and wide range of applications. They exhibit tautomerism, a phenomenon that may influence their reactivity . This can impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety .
Chemical Reactions Analysis
This compound can react with other compounds to form new substances. For example, 3,5-Dimethyl-1H-pyrazole is combined with Chromium (VI) oxide, is a valuable reagent for oxidation of primary and secondary alcohols to carbonyl compounds . It reacts with malonic esters to give a family of cross-conjugated monomeric betaines .
Physical and Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 128.13 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Techniques: 3,5-Dimethoxy-1H-pyrazole derivatives are synthesized through various chemical processes. For instance, the synthesis of N1-substituted 3,5-dimethoxy-1H-pyrazoles, including their halogenated forms, has been detailed, contributing to the understanding of their structural properties and potential applications in organic chemistry (Holzer & Gruber, 1995).
- Characterization Techniques: Advanced spectroscopic techniques like NMR are employed for detailed structural characterization of these compounds, providing essential insights into their molecular architecture and potential reactivity (Holzer & Gruber, 1995).
Antioxidant Potential
- Novel Antioxidant Agents: Derivatives of this compound, when integrated with other heterocyclic moieties like thiazole and pyridine, have been evaluated for their antioxidant potential. These novel compounds have shown promising results in DPPH scavenging assays, indicating their potential as effective antioxidant agents (Kaddouri et al., 2020).
Electrochemical Studies
- Electrochemical Catalysis: Research has been conducted on the electrocatalyzed N–N coupling and ring cleavage reactions of various 1H-pyrazole derivatives, including this compound. This work facilitates the synthesis of new heterocyclic compounds and provides insights into environmentally compatible electro-organic synthesis processes (Zandi et al., 2021).
Kinetic and Mechanistic Studies
- Kinetic Analysis: Studies on the synthesis of certain this compound derivatives under specific catalytic and ultrasonic conditions provide valuable data on reaction kinetics and mechanisms. This research is crucial for optimizing synthetic routes and understanding the behavior of these compounds under varied reaction conditions (Wang et al., 2015).
Crystallography and Molecular Structure
- X-ray Crystallography: The application of X-ray crystallography in determining the crystal structures of this compound derivatives aids in understanding their molecular conformation and intermolecular interactions. Such studies are vital for the development of new materials and pharmaceuticals (Wang, Zheng, & Fan, 2009).
Applications in Medicinal Chemistry
- Anticancer Potential: Research on platinum and palladium complexes with ligands containing this compound derivatives has shown promising results in the search for novel anticancer agents. These studies involve evaluating alkylating activity, cytotoxicity, apoptosis induction, and DNA binding, highlighting the potential therapeutic applications of these compounds (Budzisz et al., 2004).
Mechanism of Action
Safety and Hazards
Future Directions
While specific future directions for 3,5-Dimethoxy-1H-pyrazole were not found in the search results, pyrazole derivatives are known for their wide range of applications in major fields, including the pharmaceutical industry . Therefore, future research may focus on exploring new synthetic methods and applications for this compound.
Properties
IUPAC Name |
3,5-dimethoxy-1H-pyrazole | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8N2O2/c1-8-4-3-5(9-2)7-6-4/h3H,1-2H3,(H,6,7) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QXXCDDWJKVBBAF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=NN1)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80557648 | |
Record name | 3,5-Dimethoxy-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80557648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
119224-75-8 | |
Record name | 3,5-Dimethoxy-1H-pyrazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80557648 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,5-dimethoxy-1H-pyrazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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